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Property Details

CAS Number 50330-93-3 [1] [2]

Molecular Formula C₁₈H₁₃Cl₂N₅O [1] [2]

Molecular Weight 386.23 g/mol [1] [2]

Description Triazolobenzodiazepine; active metabolite of rilmazafone [1]

Primary Application Analytical reference standard for research and forensic analysis [1] [2]

Purity ≥98% (as available from suppliers) [2]

Appearance Solid at room temperature [2]

Storage Powder: -20°C for 3 years; 4°C for 2 years [2]

Analytical Methodologies for Benzodiazepine Detection

While specific protocols for N-Desmethyl Rilmazolam are not published in the available literature, the

following section outlines established and validated liquid chromatography-tandem mass spectrometry (LC-
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MS/MS) methods for detecting a broad panel of benzodiazepines, which can be adapted for this analyte [3]

[4].

LC-MS/MS Analysis of Benzodiazepines in Street Drug Samples

This protocol is adapted from a study that developed a method for 53 benzodiazepines and applied it to illicit

street drug samples [3].

Sample Preparation: The samples in the referenced study were illicit street drugs. For general
analysis, a sample (e.g., powder, tablet, or biological specimen) is homogenized. An appropriate

internal standard should be added before extraction. A simple sample preparation involves using 500
μL of LC-MS grade methanol, vortexing, and shaking on an orbital shaker at 100 rpm for 30 minutes

[3].
Instrumentation: Agilent 1290 Infinity II HPLC system coupled with an Agilent 6460 triple quadrupole

mass spectrometer (or equivalent LC-MS/MS system) [3].
Chromatography:

Mobile Phase A: Aqueous solution, often with 0.1% formic acid.
Mobile Phase B: Organic solvent (e.g., LC-MS grade acetonitrile or methanol).

Gradient: A typical gradient might start at 10% B, increasing to 90% B over a defined runtime to
achieve separation [3].

Mass Spectrometry:
Ionization Mode: Positive electrospray ionization (ESI+) [3].

Data Acquisition: Dynamic Multiple Reaction Monitoring (dMRM). Precursor and product ions
must be optimized for N-Desmethyl Rilmazolam. For other benzodiazepines, at least one, but

up to four, product ions were identified for confirmation [3].

The workflow for this analytical method is summarized in the following diagram:
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Quantitative LC-MS Analysis in Whole Blood

This method, designed for whole blood analysis, provides a framework for detecting benzodiazepines and

their metabolites in biological matrices [4].

Sample Preparation (Extraction): A matrix-supported liquid-liquid extraction is used for whole
blood samples. This technique helps in cleaning up the sample and concentrating the analytes to

improve sensitivity and reduce matrix effects [4].
Instrumentation: High-Performance Liquid Chromatography coupled with a Mass Spectrometer (ion

trap used in the study) [4].
Method Performance:
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Limits of Detection (LOD): For the 33 benzodiazepines and metabolites tested, LODs ranged

from 0.0001 to 0.0126 mg/L [4].
Linearity: The method was reported to be linear across the measured range for all compounds

[4].
Extraction Recovery: Recoveries for most benzodiazepines were between 60% and 91%,

indicating efficient extraction from the whole blood matrix [4].
Selectivity, Accuracy, and Precision: All were found to be satisfactory for clinical and forensic

applications [4].

Safety & Regulatory Considerations

Research Use Only: N-Desmethyl Rilmazolam, as an analytical standard, is explicitly marked "For
research use only. Not for human use." [2].
Public Health Context: The proliferation of novel psychoactive substances (NPS), including designer

benzodiazepines, poses a significant public health risk. These substances are often found in the illicit
drug supply, frequently mixed with potent opioids like fentanyl, which dramatically increases the risk

of overdose [5] [3]. Testing in Chicago, IL, found that 100% of samples containing a
benzodiazepine also contained an opioid, with fentanyl present in 94% of these samples [3]. This

highlights the critical importance of reliable analytical methods for identifying such dangerous
polysubstance combinations.

Application in Research

The primary application for N-Desmethyl Rilmazolam is as a qualitative reference standard.

Forensic Toxicology: Used to identify and confirm the presence of this specific metabolite in forensic

casework, which can indicate the use of the prodrug rilmazafone [1] [2].
Method Development and Validation: Essential for developing and cross-validating new analytical

methods, such as the LC-MS/MS protocols described above, to ensure they can accurately detect
this compound [3] [4].

Drug Checking Services: As part of a broader panel, it can help identify the components of illicit
drugs, providing critical harm reduction information [5] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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